
Propionaldehyde-2,2-d2 CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Propionaldehyde-2,2-d2

CAS No.: 39493-21-5

Cat. No.: B1625691

Get Quote

Technical Monograph: Propionaldehyde-2,2-d2
CAS Number: 39493-21-5 Molecular Weight: 60.09 g/mol

Executive Summary & Chemical Identity
Propionaldehyde-2,2-d2 (2,2-Dideuteropropanal) is a stable isotope-labeled isotopologue of

propionaldehyde where the two hydrogen atoms at the

-carbon position are substituted with deuterium.[1] It serves as a critical internal standard in
bioanalytical mass spectrometry and a mechanistic probe in metabolic toxicology.

Its primary value lies in the retention of the isotopic label during carbonyl-targeted metabolic

oxidations (e.g., by Aldehyde Dehydrogenase), unlike C1-labeled aldehydes which often lose

the label or exhibit significant primary Kinetic Isotope Effects (KIE).
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Property Data

CAS Number 39493-21-5

Unlabeled CAS 123-38-6

Chemical Formula

Molecular Weight 60.09 g/mol

Structure

Appearance Colorless, volatile liquid

Boiling Point 46–50 °C

Isotopic Purity
Typically

98 atom % D

Solubility Soluble in water, alcohol, ether

Synthesis & Production: The -Exchange Mechanism
The synthesis of Propionaldehyde-2,2-d2 exploits the acidity of the

-protons (

). Unlike the formyl proton (C1), which is non-acidic, the C2 protons can be exchanged with
deuterium oxide (

) via an enol or enolate intermediate.

Mechanistic Workflow
The following diagram illustrates the stepwise H/D exchange process. Note that the reaction

must be controlled to prevent self-aldol condensation, a common side reaction for enolizable

aldehydes.
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Figure 1: Stepwise base-catalyzed H/D exchange mechanism converting native

propionaldehyde to the 2,2-d2 isotopologue.

Experimental Protocol: Buffered Exchange
Note: This protocol is designed to minimize polymerization.

Reagents: Propionaldehyde (freshly distilled), Deuterium Oxide (

, 99.9%), Pyridine (catalyst).

Procedure:

Mix propionaldehyde with a 5-fold molar excess of

.

Add 1-2 mol% pyridine. Stronger bases (like NaOH) increase the risk of aldol

condensation and should be avoided.

Stir at ambient temperature for 24 hours.

Separation: Due to the boiling point similarity, the product is isolated via drying (anhydrous

) and fractional distillation.

Repetition: To achieve >98% enrichment, the isolated aldehyde is subjected to a second

exchange cycle with fresh

.

Applications in Drug Development & Research
A. Bioanalytical Internal Standard (LC-MS/GC-MS)
Propionaldehyde is a biomarker for lipid peroxidation and oxidative stress (e.g., in asthma

breath condensate). The 2,2-d2 variant is the preferred internal standard (IS) for these assays.
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Why 2,2-d2?

Mass Shift (+2 Da): Provides sufficient separation from the M+0 natural abundance peak.

Stability: The C2-D bonds are not involved in the primary derivatization reactions often

used to stabilize aldehydes (e.g., DNPH derivatization), ensuring the label remains intact

during sample prep.

B. Mechanistic Toxicology: ALDH Pathway Probing
Aldehyde Dehydrogenase (ALDH) detoxifies propionaldehyde to propionic acid. This isotope

allows researchers to track this specific metabolic flux without "metabolic switching."

Metabolic Logic: The oxidation occurs at C1. Since the deuterium labels are at C2, they are

retained in the metabolite.

Reaction:

If C1-d1 (

) were used, the deuterium would be abstracted during oxidation, resulting in loss of the
label and a significant primary Kinetic Isotope Effect (KIE) that could artificially slow
metabolism.
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Figure 2: Metabolic fate of Propionaldehyde-2,2-d2 mediated by Aldehyde Dehydrogenase

(ALDH), showing retention of the isotopic label.

Handling & Stability
Volatility: With a boiling point of ~48°C, the compound is highly volatile. Standards should be

stored in septum-sealed vials at -20°C.

Oxidation: Air-sensitive. It spontaneously oxidizes to propionic acid-2,2-d2 if exposed to

atmospheric oxygen. Store under Argon or Nitrogen.

Polymerization: Can form para-propionaldehyde (trimer) upon long-term storage, especially if

traces of acid are present.

References
LGC Standards.Propionaldehyde-2,2-d2 Reference Standard. Retrieved from

Sigma-Aldrich.Propionaldehyde-2,2-d2 Product Specification. Retrieved from

CDN Isotopes.Propionaldehyde-2,2-d2 Safety Data Sheet & Specs. Retrieved from

National Institutes of Health (NIH) PubChem.Propionaldehyde-2,2-d2 Compound

Summary. Retrieved from

U.S. EPA.Toxicological Review of Propionaldehyde. Integrated Risk Information System

(IRIS).[2] Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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